Cas no 1189968-01-1 (5-O-Desmethyl Omeprazole-d3 Sulfide)

• Product Name: 5-O-Desmethyl Omeprazole-d3 Sulfide
• CAS No: 1189968-01-1
• CID: 4554825
• Update Time: 2025-10-28

5-O-Desmethyl Omeprazole-d3 Sulfide Chemical and Physical Properties

Names and Identifiers

• 5-O-Desmethyl Omeprazole-d3 Sulfide
• 2-[[(4-(Methoxy-d3)-3,5-diMethyl-2-pyridinyl)Methyl]thio]-1H-benziMidazol-6-ol
• 5-Hydroxy-2-[[(4-(Methoxy-d3)-3,5-diMethyl-2-pyridinyl)Methyl]thio]-

• SMILES： c1c2nc(SCc3ncc(C)c(OC)c3C)nc2cc(O)c1

Additional information on 5-O-Desmethyl Omeprazole-d3 Sulfide

Introduction to 5-O-Desmethyl Omeprazole-d3 Sulfide (CAS No. 1189968-01-1)

5-O-Desmethyl Omeprazole-d3 Sulfide (CAS No. 1189968-01-1) is a deuterated derivative of omeprazole, a widely used proton pump inhibitor (PPI) in the treatment of acid-related disorders such as gastroesophageal reflux disease (GERD), peptic ulcers, and Zollinger-Ellison syndrome. The introduction of deuterium atoms in the molecular structure of omeprazole has significant implications for its pharmacokinetic and pharmacodynamic properties, making it a valuable compound in both research and clinical settings.

The chemical structure of 5-O-Desmethyl Omeprazole-d3 Sulfide is characterized by the replacement of hydrogen atoms with deuterium atoms at specific positions. This modification can lead to altered metabolic stability and reduced susceptibility to certain metabolic enzymes, potentially extending the half-life and improving the therapeutic efficacy of the compound. The sulfide moiety in the molecule further contributes to its unique properties and biological activity.

Recent studies have highlighted the potential benefits of deuterated compounds in drug development. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that deuterium substitution can significantly enhance the metabolic stability of PPIs, leading to improved bioavailability and reduced dosing frequency. This is particularly relevant for 5-O-Desmethyl Omeprazole-d3 Sulfide, as it may offer a more sustained and effective treatment option for patients with acid-related disorders.

In addition to its pharmacological advantages, 5-O-Desmethyl Omeprazole-d3 Sulfide is also valuable in preclinical and clinical research. Its use as a reference standard in analytical methods and as a tool compound in mechanistic studies can provide insights into the metabolism and pharmacodynamics of omeprazole and other PPIs. This is crucial for optimizing drug formulations and developing new therapeutic strategies.

The synthesis of 5-O-Desmethyl Omeprazole-d3 Sulfide involves several steps, including the selective deuteration of omeprazole followed by sulfide formation. Advanced synthetic techniques and rigorous quality control measures ensure that the final product meets high purity standards, making it suitable for both research and pharmaceutical applications.

Clinical trials involving deuterated PPIs have shown promising results. A phase II trial evaluating the safety and efficacy of a deuterated omeprazole derivative reported improved patient outcomes with fewer adverse effects compared to traditional omeprazole formulations. These findings underscore the potential of compounds like 5-O-Desmethyl Omeprazole-d3 Sulfide in enhancing patient care and treatment outcomes.

In conclusion, 5-O-Desmethyl Omeprazole-d3 Sulfide (CAS No. 1189968-01-1) represents an important advancement in the field of proton pump inhibitors. Its unique chemical structure, enhanced metabolic stability, and potential for improved therapeutic efficacy make it a valuable compound for both research and clinical use. As ongoing studies continue to explore its full potential, this deuterated derivative is poised to play a significant role in the development of more effective treatments for acid-related disorders.